Cas no 113966-42-0 (3-((5-Methylisoxazol-3-yl)amino)-3-oxopropanoic acid)

• Product Name: 3-((5-Methylisoxazol-3-yl)amino)-3-oxopropanoic acid
• CAS No: 113966-42-0
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 2878870
• PubChem ID: 13925157
• Update Time: 2025-04-21

3-((5-Methylisoxazol-3-yl)amino)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS011514767
• 113966-42-0
• 3-((5-Methylisoxazol-3-yl)amino)-3-oxopropanoic acid

• Inchi： 1S/C7H8N2O4/c1-4-2-5(9-13-4)8-6(10)3-7(11)12/h2H,3H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： SWVHTZDYRJTDMM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CC(=O)O)=O

Computed Properties

• Exact Mass: 184.04840674Da
• Monoisotopic Mass: 184.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.4Ų